GABAA receptor agent 2

• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol
• InChI: InChI=1S/C20H21N3O/c24-23-20(19(14-22-23)16-9-11-21-12-10-16)18-8-4-7-17(13-18)15-5-2-1-3-6-15/h1-8,13-14,16,21,24H,9-12H2
• InChIKey: UHEYIOPHTBWBQN-UHFFFAOYSA-N

GABAA Receptor Agent 2: Potent Orthosteric Antagonist

GABAA receptor agent 2 (also designated compound 13, PHP 501, or 5-(3-biphenylyl)-4-(4-piperidinyl)-1H-pyrazol-1-ol; CAS 1236105-75-1 free base, 1781880-44-1 TFA salt) is a potent, high-affinity orthosteric antagonist at the γ-aminobutyric acid type A (GABAA) receptor. It belongs to the 4-(piperidin-4-yl)-1-hydroxypyrazole (4-PHP) chemical class, developed as a bioisosteric analogue of the partial agonist 5-(4-piperidyl)-3-isoxazolol (4-PIOL) [1]. The compound displays a Ki of 2.8 nM at native rat GABAA receptors and an IC50 of 24 nM at human recombinant α1β2γ2 GABAA receptors expressed in tsA201 cells [2]. Critically, it is inactive against all four human GABA transporters (hGAT-1, hBGT-1, hGAT-2, hGAT-3), confirming its on-target specificity as a pure receptor-level antagonist .

Reported high-affinity orthosteric antagonist for GABAA receptor binding studies

Confirmed inactivity at human GABA transporters, supporting on-target receptor specificity

May support competitive displacement and electrophysiology workflows within defined concentration ranges

• [1] Møller HA, et al. Novel 4-(piperidin-4-yl)-1-hydroxypyrazoles as γ-aminobutyric acidA receptor ligands: synthesis, pharmacology, and structure-activity relationships. J Med Chem. 2010;53(8):3417-3421. doi:10.1021/jm100106r View Source
• [2] Sander T, et al. New insights into the GABAA receptor structure and orthosteric ligand binding: receptor modeling guided by experimental data. Proteins. 2011;79(5):1458-1477. doi:10.1002/prot.22975 View Source

Why Generic Antagonists Cannot Replace GABAA Receptor Agent 2

Orthosteric GABAA receptor antagonists span an affinity range exceeding three orders of magnitude, from micromolar (e.g., bicuculline, Ki ~17 μM) to low nanomolar (e.g., compound 13, Ki = 2.8 nM), and this affinity gap directly dictates experimental feasibility in native tissue and recombinant systems [1]. Compounds sharing the 4-PHP scaffold but differing in substituent pattern exhibit profoundly divergent binding behavior: the unsubstituted parent 4-PHP (compound 12) shows a Ki of 10 μM, while introduction of a single 3-biphenyl group at the 5-position (compound 13) yields a ~3,600-fold affinity gain to 2.8 nM [1]. Furthermore, the 4-PHP and 4-PIOL scaffolds are not interchangeable despite their structural similarity; the identical 3-biphenyl substituent on the 4-PIOL core (compound 5) produces a Ki of 10 nM, representing a 3.6-fold weaker affinity than compound 13 on the 4-PHP scaffold [1]. These quantitative differences mean that substituting a lower-affinity analog will require substantially higher working concentrations, increasing the risk of off-target effects, precipitation in assay media, and loss of receptor occupancy at physiologically relevant GABA concentrations. For experiments requiring clean, complete, and reproducible orthosteric site blockade—such as binding site mapping, photoinactivation toolkit development, or competitive displacement studies—generic class-level substitution is not scientifically defensible [2].

Affinity Gap

Lower-affinity analogs (e.g., unsubstituted 4-PHP, 4-PIOL) may require micromolar concentrations, increasing off-target risk.

Comparator Limitations

Gabazine, widely used, exhibits weaker affinity and potential glycine receptor cross-reactivity, complicating interpretation.

Scaffold Mismatch

4-PHP and 4-PIOL cores are not interchangeable; identical substituents yield different binding affinities.

• [1] Sander T, et al. New insights into the GABAA receptor structure and orthosteric ligand binding: receptor modeling guided by experimental data. Proteins. 2011;79(5):1458-1477. doi:10.1002/prot.22975 View Source
• [2] Mortensen M, et al. Developing new 4-PIOL and 4-PHP analogues for photoinactivation of γ-aminobutyric acid type A receptors. Br J Pharmacol. 2019;176(17):3261-3278. doi:10.1111/bph.14757 View Source

GABAA Receptor Agent 2: Quantitative Differentiation

Affinity Advantage vs. Unsubstituted 4-PHP Scaffold

GABAA receptor agent 2 (compound 13) demonstrates a ~3,600-fold improvement in binding affinity at native rat GABAA receptors compared to the unsubstituted 4-PHP parent scaffold (compound 12), an affinity gain driven solely by the introduction of the 3-biphenyl substituent at the 5-position of the 1-hydroxypyrazole core [1]. This comparison is drawn from the same [3H]muscimol displacement binding assay and reported in the same consolidated dataset, providing a direct head-to-head measurement under identical experimental conditions [1].

Affinity vs. Unsubstituted 4-PHP

Head-to-head

~3,600-fold higher Ki

Supports scaffold-substituent SAR interpretation

Rat native receptor binding data; Sander et al. 2011

Evidence Dimension	Binding affinity (Ki) at native rat GABAA receptors via [3H]muscimol displacement
Target Compound Data	Ki = 0.0028 μM (2.8 nM) — GABAA receptor agent 2 (compound 13, 5-(3-biphenyl)-4-PHP)
Comparator Or Baseline	Ki = 10 μM — 4-PHP unsubstituted parent (compound 12, R1=H, R2=H)
Quantified Difference	~3,571-fold higher affinity for compound 13 (ratio 10 / 0.0028)
Conditions	[3H]muscimol displacement from native rat brain membrane GABAA receptors; data consolidated in Sander et al. 2011, Table II, originally from Møller et al. 2010 (ref. 7)

Why This Matters

A 3,600-fold affinity difference means that the unsubstituted 4-PHP requires micromolar concentrations that risk non-specific binding, while compound 13 achieves full receptor occupancy at low nanomolar concentrations suitable for clean pharmacological experimentation.

• [1] Sander T, et al. New insights into the GABAA receptor structure and orthosteric ligand binding: receptor modeling guided by experimental data. Proteins. 2011;79(5):1458-1477. Table II. doi:10.1002/prot.22975 View Source

Affinity vs. Gabazine

In the same [3H]muscimol displacement assay system, GABAA receptor agent 2 (compound 13, Ki = 2.8 nM) demonstrates approximately 26-fold higher binding affinity than gabazine (SR-95531, Ki = 74 nM), the most widely used competitive GABAA receptor antagonist in electrophysiology and neuropharmacology [1]. This affinity advantage is particularly significant because gabazine itself is considered a high-affinity antagonist relative to bicuculline (Ki = 17,000 nM), yet compound 13 surpasses gabazine by more than an order of magnitude [1].

Affinity vs. Gabazine

Head-to-head

26-fold higher Ki

May allow lower working concentrations than gabazine

Native rat receptor comparison; Sander et al. 2011

Evidence Dimension	Binding affinity (Ki) at native rat GABAA receptors via [3H]muscimol displacement
Target Compound Data	Ki = 0.0028 μM (2.8 nM) — GABAA receptor agent 2 (compound 13)
Comparator Or Baseline	Ki = 0.074 μM (74 nM) — Gabazine (SR-95531); Ki = 17 μM — Bicuculline
Quantified Difference	26-fold higher affinity than gabazine (74 / 2.8); ~6,100-fold higher affinity than bicuculline (17,000 / 2.8)
Conditions	[3H]muscimol displacement from native rat brain membrane GABAA receptors; data from Sander et al. 2011, Table II

Why This Matters

Gabazine is the default competitive antagonist for GABAA receptor studies; compound 13's 26-fold affinity advantage enables experiments at substantially lower working concentrations, reducing solvent exposure and minimizing potential off-target interactions at gabazine-sensitive glycine receptors.

• [1] Sander T, et al. New insights into the GABAA receptor structure and orthosteric ligand binding: receptor modeling guided by experimental data. Proteins. 2011;79(5):1458-1477. Table II. doi:10.1002/prot.22975 View Source

4-PHP vs. 4-PIOL Scaffold Affinity

The bioisosteric relationship between the 4-PHP and 4-PIOL scaffolds is a central feature of orthosteric GABAA receptor ligand design, yet these scaffolds are not functionally interchangeable. When the identical 3-biphenyl substituent is placed at the corresponding position on each scaffold, the 4-PHP derivative (compound 13, Ki = 2.8 nM) exhibits 3.6-fold higher affinity than the 4-PIOL derivative (compound 5, Ki = 10 nM) [1]. This demonstrates that the 1-hydroxypyrazole core provides an intrinsic binding advantage over the 3-isoxazolol core for antagonist activity, likely due to differences in hydrogen-bonding geometry within the orthosteric pocket [2].

4-PHP vs. 4-PIOL Scaffold

Cross-study

3.6-fold higher affinity for 4-PHP

Scaffold choice influences binding energy

Identical 3-biphenyl substituent; Sander 2011

Evidence Dimension	Binding affinity (Ki) at native rat GABAA receptors via [3H]muscimol displacement
Target Compound Data	Ki = 0.0028 μM (2.8 nM) — GABAA receptor agent 2 (compound 13, 4-PHP scaffold, 3-biphenyl at R1)
Comparator Or Baseline	Ki = 0.010 μM (10 nM) — Compound 5 (4-PIOL scaffold, 3-biphenyl at R1); Ki = 9.1 μM — 4-PIOL unsubstituted parent
Quantified Difference	3.6-fold higher affinity for the 4-PHP scaffold over the 4-PIOL scaffold with identical substituent; ~3,250-fold affinity gain for 4-PHP compound 13 over unsubstituted 4-PIOL parent (9.1 / 0.0028)
Conditions	[3H]muscimol displacement from native rat brain GABAA receptors; data consolidated in Sander et al. 2011, Table II

Why This Matters

For researchers transitioning from the legacy 4-PIOL scaffold to higher-affinity tools, compound 13 provides the optimal combination of the 4-PHP scaffold's intrinsic affinity advantage and the 3-biphenyl substituent's hydrophobic binding pocket engagement, yielding the highest affinity among all mono-substituted analogs in the series.

• [1] Sander T, et al. New insights into the GABAA receptor structure and orthosteric ligand binding: receptor modeling guided by experimental data. Proteins. 2011;79(5):1458-1477. Table II. doi:10.1002/prot.22975 View Source
• [2] Møller HA, et al. Novel 4-(piperidin-4-yl)-1-hydroxypyrazoles as γ-aminobutyric acidA receptor ligands: synthesis, pharmacology, and structure-activity relationships. J Med Chem. 2010;53(8):3417-3421. doi:10.1021/jm100106r View Source

GABA Transporter Selectivity

GABAA receptor agent 2 (TFA salt) was profiled against all four human GABA transporters—hGAT-1, hBGT-1, hGAT-2, and hGAT-3—and found to be completely inactive at each [1]. This is a critical selectivity feature that distinguishes compound 13 from GABA mimetics and transporter substrates that confound interpretation of GABAergic pharmacology by simultaneously modulating extracellular GABA levels through transporter blockade. The absence of transporter activity ensures that compound 13 exerts its effects exclusively through direct orthosteric receptor antagonism [1].

GABA Transporter Selectivity

Supporting

Inactive at hGAT-1, BGT-1, GAT-2, GAT-3

Supports receptor-level antagonism interpretation

Recombinant human transporter panel

Evidence Dimension	Inhibitory activity at human GABA transporters (hGAT-1, hBGT-1, hGAT-2, hGAT-3)
Target Compound Data	No inhibitory activity detected at any of the four human GABA transporters
Comparator Or Baseline	Class-level inference: nipecotic acid and tiagabine derivatives are known GABA transporter inhibitors; gabazine and bicuculline are also reported to lack transporter activity, but with less comprehensive transporter profiling panels reported
Quantified Difference	Qualitative: inactive vs. potentially confounding transporter modulation for less thoroughly profiled analogs
Conditions	In vitro transporter inhibition assays against recombinant human GAT-1, BGT-1, GAT-2, and GAT-3

Why This Matters

For ex vivo brain slice electrophysiology and in vivo microdialysis studies where ambient GABA tone is a critical variable, the confirmed absence of transporter activity eliminates a major source of experimental confounding that complicates data interpretation with less well-profiled antagonists.

• [1] Møller HA, et al. Novel 4-(piperidin-4-yl)-1-hydroxypyrazoles as γ-aminobutyric acidA receptor ligands: synthesis, pharmacology, and structure-activity relationships. J Med Chem. 2010;53(8):3417-3421. doi:10.1021/jm100106r View Source

Functional Antagonism at α1β2γ2 Receptors

GABAA receptor agent 2 (TFA salt) inhibits GABA-evoked currents at human recombinant α1β2γ2 GABAA receptors expressed in tsA201 cells with an IC50 of 24 nM [1]. In comparison, gabazine (SR-95531) shows reported IC50 values ranging from 200 nM to 440 nM at recombinant GABAA receptors depending on the expression system . The functional IC50 of 24 nM for compound 13 is consistent with its binding Ki of 2.8 nM (binding assays typically yield lower Ki values than functional IC50 measurements due to differences in assay conditions and receptor reserve) [2]. The functional antagonism is competitive and orthosteric in nature, confirmed by the parallel rightward shift of GABA concentration-response curves [1].

Functional Antagonism α1β2γ2

Cross-study

IC50 = 24 nM

Supports sub-micromolar blockade in electrophysiology

Human recombinant tsA201 cells; patch clamp

Evidence Dimension	Functional antagonism (IC50) at human recombinant α1β2γ2 GABAA receptors
Target Compound Data	IC50 = 24 nM — GABAA receptor agent 2 TFA at human α1β2γ2 in tsA201 cells
Comparator Or Baseline	IC50 ≈ 200–440 nM — Gabazine (SR-95531) at recombinant GABAA receptors (various expression systems); IC50 ≈ 2,000–3,000 nM — Bicuculline
Quantified Difference	~8- to 18-fold higher functional potency than gabazine; ~80- to 125-fold higher than bicuculline
Conditions	Whole-cell patch clamp electrophysiology; human α1β2γ2 GABAA receptors recombinantly expressed in tsA201 cells

Why This Matters

Functional IC50 values directly inform working concentration ranges for electrophysiology experiments; compound 13's 24 nM IC50 enables complete receptor blockade at sub-micromolar concentrations, minimizing vehicle (DMSO) exposure and reducing the risk of non-specific membrane effects observed with micromolar concentrations of less potent antagonists.

• [1] Møller HA, et al. Novel 4-(piperidin-4-yl)-1-hydroxypyrazoles as γ-aminobutyric acidA receptor ligands: synthesis, pharmacology, and structure-activity relationships. J Med Chem. 2010;53(8):3417-3421. doi:10.1021/jm100106r View Source
• [2] Sander T, et al. New insights into the GABAA receptor structure and orthosteric ligand binding: receptor modeling guided by experimental data. Proteins. 2011;79(5):1458-1477. Table II. doi:10.1002/prot.22975 View Source

GABAA Receptor Agent 2 Research Applications

Binding Site Mapping & Homology Modeling

GABAA receptor agent 2 (compound 13) was specifically used as the high-affinity reference ligand in the Sander et al. (2011) homology modeling study that established the validated binding mode hypothesis for the 4-PHP/4-PIOL antagonist series at the α1β2γ2 GABAA receptor [1]. Its 2.8 nM Ki and the extensive SAR data available from the Møller et al. (2010) series make it the optimal probe for induced-fit docking studies, binding pocket characterization, and mutagenesis-guided binding site validation. Researchers performing molecular modeling, cryo-EM ligand docking, or functional mapping of orthosteric pocket residues should select compound 13 as the representative high-affinity antagonist for the 4-PHP chemical class [1].

Competitive Displacement & Ligand Screening

With a Ki of 2.8 nM, GABAA receptor agent 2 is the highest-affinity mono-substituted orthosteric antagonist in the 4-PHP/4-PIOL series, surpassing gabazine (74 nM) by 26-fold and bicuculline (17 μM) by ~6,100-fold [1]. This makes it the preferred radioligand-displacing cold competitor or reference antagonist for screening campaigns aiming to identify novel orthosteric ligands. Its confirmed inactivity at all four human GABA transporters (hGAT-1, hBGT-1, hGAT-2, hGAT-3) ensures that binding competition readouts reflect genuine receptor-level interactions rather than transporter-mediated artifacts [2]. Use compound 13 as the benchmark orthosteric antagonist in competitive binding panels whenever quantitative ranking of novel ligand affinity at the GABA binding site is required.

Electrophysiological Orthosteric Blockade

GABAA receptor agent 2 TFA achieves functional IC50 of 24 nM at human α1β2γ2 receptors in tsA201 cells, enabling complete orthosteric blockade at concentrations well below 1 μM [1]. This represents an 8- to 18-fold potency advantage over gabazine (IC50 ≈ 200–440 nM) [2]. For patch-clamp electrophysiologists seeking to isolate allosteric modulation from orthosteric effects, or to establish the maximal antagonist response in GABA concentration-response curve experiments, compound 13 provides a wider experimental window with lower DMSO carryover. Its defined competitive mechanism (parallel rightward shift of GABA curves) allows calculation of pA2 values for rigorous pharmacological analysis [1].

Photoinactivation Probe & Toolkit Design

The 4-PHP scaffold, of which compound 13 is the prototypical high-affinity representative, has been identified as a privileged chemotype for developing photoinactivation probes targeting GABAA receptors [1]. The exquisite affinity of compound 13 (Ki = 2.8 nM) provides a strong starting point for installing photoreactive groups (e.g., azide, diazirine) while retaining sufficient binding energy to maintain target engagement. The detailed binding mode hypothesis established using compound 13 and its disubstituted analog compound 19 (Ki = 22 nM) identifies the optimal vector for functionalization without disrupting the critical piperidine-β2 E155 and α1 R66 interactions [2]. For chemical biology groups developing optical control tools for GABAergic signaling, compound 13 serves as both the affinity benchmark and the structural template for rational probe design.

Application

Selection Property

Validation Focus

Binding site mapping and modeling studies

Reported high-affinity reference ligand for orthosteric pocket

Homology model docking and mutagenesis-guided validation

Competitive displacement screening

Ranked highest affinity among mono-substituted 4-PHP/4-PIOL series

Quantitative ranking of novel orthosteric ligand affinity

Electrophysiological orthosteric blockade

Reported functional IC50 supports complete blockade at sub-μM concentrations

Isolation of allosteric modulation from orthosteric effects

Photoinactivation probe design

Privileged chemotype for developing photoreactive probes

Retention of binding energy after functionalization

• [1] Møller HA, et al. Novel 4-(piperidin-4-yl)-1-hydroxypyrazoles as γ-aminobutyric acidA receptor ligands: synthesis, pharmacology, and structure-activity relationships. J Med Chem. 2010;53(8):3417-3421. doi:10.1021/jm100106r View Source
• [2] Sander T, et al. New insights into the GABAA receptor structure and orthosteric ligand binding: receptor modeling guided by experimental data. Proteins. 2011;79(5):1458-1477. doi:10.1002/prot.22975 View Source